Cas no 2563-78-2 (2-Pyridinecarboxylic acid, 2-pyridinylmethyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 2-pyridinylmethyl ester
• CAS No: 2563-78-2
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 1426987
• PubChem ID: 76851142
• Update Time: 2025-04-20

2-Pyridinecarboxylic acid, 2-pyridinylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 2-pyridinylmethyl ester
• SCHEMBL20918141
• 2-pyridinecarboxylic acid,2-pyridinylmethyl ester
• 2563-78-2

• Inchi： 1S/C12H10N2O2/c15-12(11-6-2-4-8-14-11)16-9-10-5-1-3-7-13-10/h1-8H,9H2
• InChI Key： NMNKXDOBBSYMGM-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CN=1)=O)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 214.0743
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.08